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Compound of Interest

Compound Name: 6-Nitroindoline-2-carboxylic acid

Cat. No.: B1600246 Get Quote

Essential Safety and Handling Guide: 6-
Nitroindoline-2-carboxylic acid
This guide provides critical safety and logistical information for the handling and disposal of 6-
Nitroindoline-2-carboxylic acid, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
6-Nitroindoline-2-carboxylic acid is a chemical compound that requires careful handling due

to its potential health hazards. The primary risks include irritation to the skin, eyes, and

respiratory system.[1][2] It may also be harmful if swallowed or if it comes into contact with the

skin.[3] Furthermore, as a powdered substance, it has the potential to form combustible dust

concentrations in the air.[3]

The following table summarizes the key hazards and the recommended personal protective

equipment to mitigate these risks.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Contact H315: Causes skin irritation.[1]

Lab Coat: A standard or

chemical-resistant lab coat

must be worn and fully

buttoned.[4] Gloves: Chemical-

resistant gloves (e.g.,

disposable nitrile gloves) are

required.[4][5] Gloves should

be inspected before use and

changed immediately upon

contamination.[4] Footwear:

Fully enclosed shoes made of

a chemical-resistant material

are mandatory.[4][6]

Eye Contact
H319: Causes serious eye

irritation.[1]

Safety Glasses/Goggles: Wear

safety glasses with side

shields or chemical splash

goggles that meet ANSI Z.87.1

standards.[4] Face Shield: A

face shield worn over safety

glasses is recommended when

there is a significant risk of

splashing or dust generation.

[4][5]

Inhalation H335: May cause respiratory

irritation.[1]

Ventilation: All handling of the

solid compound should occur

in a well-ventilated area,

preferably within a certified

chemical fume hood, to

prevent the formation and

inhalation of dust.[3][7]

Respiratory Protection: If

engineering controls are

insufficient to keep dust levels
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minimal, a NIOSH-approved

respirator is required.[4] The

type of respirator will depend

on the exposure potential.

Ingestion Harmful if swallowed.[3]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling the

compound, even if gloves were

worn.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring safe

handling.

1. Preparation and Engineering Controls:

Designated Area: Designate a specific area for handling 6-Nitroindoline-2-carboxylic acid,

preferably within a chemical fume hood.

Ventilation: Ensure the chemical fume hood is functioning correctly before beginning any

work.

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and unobstructed.[7]

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

etc.) and the appropriate waste containers before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above. Ensure gloves are the correct size

and are free of any defects.

3. Handling the Compound:
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Weighing: Carefully weigh the desired amount of the powdered compound on a weigh boat

or paper inside the fume hood to contain any dust.

Transfer: Use a spatula to transfer the solid. Avoid any actions that could generate dust,

such as pouring from a height or scraping vigorously.

In Solution: When dissolving the compound, add the solid to the solvent slowly to prevent

splashing.

Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong

bases, and amines.[7]

4. Post-Handling Procedures:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.

Hygiene: Wash hands and forearms thoroughly with soap and water immediately after work

is completed.[8]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

1. Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 6-Nitroindoline-2-carboxylic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled

hazardous waste container.

Unused Compound: The original container with any remaining compound must be disposed

of as hazardous chemical waste.

Solutions: Solutions containing the compound should be collected in a labeled, sealed, and

appropriate hazardous liquid waste container. Do not pour any amount down the drain.[7]
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2. Labeling:

Ensure all waste containers are accurately labeled with "Hazardous Waste" and the full

chemical name: "6-Nitroindoline-2-carboxylic acid."

3. Storage:

Store waste containers in a designated, secure satellite accumulation area while awaiting

pickup. Keep containers closed except when adding waste.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Always consult local, regional, and national hazardous waste regulations to ensure full

compliance, as disposal requirements can vary.[7][9]

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling 6-
Nitroindoline-2-carboxylic acid from preparation to final disposal.
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Caption: Workflow for handling 6-Nitroindoline-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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